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Compound of Interest

Compound Name: Altrenogest-d5

Cat. No.: B12421962

An in-depth guide to the commercial availability, analytical applications, and underlying
signaling pathways of the deuterated synthetic progestin, Altrenogest-d>5.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals interested in Altrenogest-d5. It details its commercial availability,
provides a framework for its application as an internal standard in quantitative analysis, and
elucidates the signaling pathways associated with its parent compound, Altrenogest.

Commercial Availability and Suppliers

Altrenogest-d5, a deuterated analog of the synthetic progestin Altrenogest, is commercially
available from several specialized chemical suppliers. It is primarily intended for research and
analytical purposes, serving as an internal standard for the quantification of Altrenogest in
various biological matrices using mass spectrometry-based methods. Below is a summary of
suppliers and their product offerings.
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Catalog . . .
. Available Purity/Labelin
Supplier Product Name  Number .
Quantities g
(Example)
MedchemExpres Contact for Deuterium
Altrenogest-d5 HY-B0521S ]
S details labeled
Altrenogest
0.25 mg, 0.5 mg, »
LGC Standards 19,19,20,21,21- TRC-A575757 - Not specified
5m
d5 9
Cayman Contact for Contact for N
] Altrenogest-d5 ] ) Not specified
Chemical details details
Toronto
0.25 mg, 0.5 mg, -
Research Altrenogest-d5 A575757 s Not specified
.5m
Chemicals J

Note: Product availability, specifications, and catalog numbers are subject to change. Please
consult the respective supplier's website for the most current information.

Physicochemical and Analytical Data

Altrenogest-d5 is synthesized to have a higher mass than its parent compound due to the
incorporation of five deuterium atoms. This mass difference is critical for its use as an internal
standard in mass spectrometry, allowing for its differentiation from the unlabeled analyte.
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Property Value Source

) Altrenogest-d5;
Chemical Name MedchemExpress
Allyltrenbolone-d5

Molecular Formula C21H21D502 MedchemExpress

Molecular Weight 315.46 g/mol MedchemExpress

Unlabeled CAS Number 850-52-2 MedchemExpress

] ) ] ] General technical data for
Typical Purity >98% (Isotopic Purity)
deuterated standards
N General recommendation for

Storage Conditions -20°C

steroid standards

Mechanism of Action and Signaling Pathway

Altrenogest, the parent compound of Altrenogest-d5, is a potent synthetic progestogen. Its
biological effects are mediated through its interaction with progesterone receptors (PRs). As a
progestin, Altrenogest mimics the action of the natural hormone progesterone.[1]

The primary mechanism of action involves the inhibition of gonadotropin-releasing hormone
(GnRH) secretion from the hypothalamus.[2] This, in turn, suppresses the release of luteinizing
hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland.[3] The reduction
in LH levels prevents ovulation and helps to regulate the estrous cycle in mares and
synchronizes estrus in gilts.[4][5]

Below is a diagram illustrating the signaling pathway of Altrenogest.
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Altrenogest's inhibitory effect on the HPG axis.

Experimental Protocols: Quantitative Analysis using
LC-MS/IMS

Altrenogest-d5 is an ideal internal standard for the quantification of Altrenogest in biological
samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a
stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry
as it co-elutes with the analyte and experiences similar matrix effects and ionization
suppression, thus improving the accuracy and precision of the measurement.[6][7]

The following is a generalized protocol for the analysis of Altrenogest in plasma, which can be

adapted for other matrices.

Sample Preparation (Plasma)
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e Spiking: To 1 mL of plasma sample, add a known concentration of Altrenogest-d5 (e.g., 10
ng/mL).

» Protein Precipitation: Add 2 mL of acetonitrile, vortex for 1 minute, and centrifuge at 10,000 x
g for 10 minutes to precipitate proteins.

e Liquid-Liquid Extraction (Optional, for cleaner samples):
o Transfer the supernatant to a clean tube.
o Add 3 mL of n-hexane, vortex for 2 minutes, and centrifuge at 3,000 x g for 5 minutes.

o Transfer the n-hexane layer to a new tube and evaporate to dryness under a gentle
stream of nitrogen at 40°C.

o Reconstitution: Reconstitute the dried extract in 100 pL of the mobile phase (e.g., 50:50
acetonitrile:water with 0.1% formic acid).

LC-MS/MS Conditions

e LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um) is suitable.
» Mobile Phase:

o A: Water with 0.1% formic acid

o B: Acetonitrile with 0.1% formic acid

o Gradient: A typical gradient would start at a low percentage of B, ramp up to a high
percentage to elute the analytes, and then return to initial conditions for equilibration.

e Flow Rate: 0.3 mL/min
e Injection Volume: 5 uL

e Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI+) mode.

¢ MRM Transitions:
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o Altrenogest: Q1: 311.2 m/z -> Q3: 270.2 m/z (example transition, should be optimized)

o Altrenogest-d5: Q1: 316.2 m/z -> Q3: 275.2 m/z (example transition, should be
optimized)

Experimental Workflow

The following diagram illustrates the typical workflow for a quantitative analysis experiment
using Altrenogest-d5 as an internal standard.

Biological Sample
(e.g., Plasma)

Spike with

Altrenogest-d5

Sample Preparation
(Extraction/Cleanup)

LC-MS/MS Analysis

Data Acquisition
(MRM Mode)

Quantification
(Analyte/IS Ratio)

Concentration
Result

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12421962?utm_src=pdf-body
https://www.benchchem.com/product/b12421962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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